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Compound of Interest

Compound Name:
4-(4-Bromophenyl)piperidine-4-

carbonitrile

Cat. No.: B595021 Get Quote

In-Depth Technical Guide to 4-(4-
Bromophenyl)piperidine-4-carbonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(4-Bromophenyl)piperidine-4-
carbonitrile, a piperidine derivative of interest in medicinal chemistry and drug discovery. The

document details its chemical identity, registry information, and a proposed synthetic pathway,

supported by relevant experimental methodologies for related compounds.

Core Registry Information
4-(4-Bromophenyl)piperidine-4-carbonitrile is registered under the following CAS numbers:

Form CAS Number Notes

Free Base 1255666-69-3

Hydrochloride Salt 1809152-76-8

These distinct identifiers are crucial for accurate sourcing and regulatory compliance.
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Chemical and Physical Properties
A summary of the key chemical and physical properties for 4-(4-Bromophenyl)piperidine-4-
carbonitrile and its hydrochloride salt is presented below. It is important to note that while the

molecular formula and weight are well-defined, experimental physical properties such as

melting point for the specific target molecule are not readily available in the public domain.

Data for the related compound, 4-(4'-Bromophenyl)piperidine, is included for reference.

Property

4-(4-

Bromophenyl)piperid

ine-4-carbonitrile

4-(4-

Bromophenyl)piperid

ine-4-carbonitrile

HCl

4-(4'-

Bromophenyl)piperid

ine (Reference)

Molecular Formula C₁₂H₁₃BrN₂ C₁₂H₁₄BrClN₂ C₁₁H₁₄BrN

Molecular Weight 265.15 g/mol 301.61 g/mol 240.14 g/mol [1][2]

Appearance White (Predicted) - Solid[2]

Melting Point Not available Not available 144-146 °C[1]

Boiling Point Not available Not available
307.6±42.0 °C

(Predicted)[1]

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 4-(4-Bromophenyl)piperidine-4-
carbonitrile is not readily available in peer-reviewed literature. However, a plausible synthetic

route can be devised based on established methodologies for the synthesis of analogous 4-

aryl-4-cyanopiperidines. A potential two-step synthesis is outlined below, starting from 4-

piperidone.

Proposed Synthetic Pathway
A likely synthetic route involves a Strecker synthesis, a well-established method for producing

α-aminonitriles from a ketone, an amine, and a cyanide source.
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Step 1: Formation of Iminium Ion

Step 2: Cyanation

Step 3: Bromination (Hypothetical)

4-Piperidone
Iminium Ion Intermediate

  Aniline, Acid Catalyst  

Aniline

4-(Phenylamino)piperidine-4-carbonitrile

  Nucleophilic Attack  

Cyanide Source (e.g., KCN)

4-(4-Bromophenyl)piperidine-4-carbonitrile

  Electrophilic Aromatic Substitution  

Brominating Agent
(e.g., NBS)
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Start

Reaction Setup:
- Add reactants and solvent

- Control temperature and atmosphere

Reaction Monitoring:
- TLC or LC-MS

Aqueous Workup:
- Quench reaction

- Extract with organic solvent
- Wash and dry organic layer

Reaction Complete

Purification:
- Column Chromatography or

- Recrystallization

Characterization:
- NMR Spectroscopy
- Mass Spectrometry

- IR Spectroscopy
- Melting Point Analysis

Pure Product

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b595021?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b595021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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